Cas no 20196-71-8 (1-Propanol,2,3-bis(phenylmethoxy)-, (2S)-)

(2S)-1-Propanol,2,3-bis(phenylmethoxy)- is a chiral organic compound featuring a propanol backbone with two benzyloxy substituents at the 2- and 3-positions. Its stereospecific (S)-configuration makes it valuable for asymmetric synthesis and chiral intermediate applications. The presence of benzyl-protected hydroxyl groups enhances its stability under various reaction conditions while allowing selective deprotection when needed. This compound is particularly useful in pharmaceutical and fine chemical synthesis, where precise stereochemistry and functional group manipulation are critical. Its well-defined structure ensures reproducibility in research and industrial processes. The compound’s compatibility with common organic solvents further facilitates its handling in synthetic workflows.
1-Propanol,2,3-bis(phenylmethoxy)-, (2S)- structure
20196-71-8 structure
Product Name:1-Propanol,2,3-bis(phenylmethoxy)-, (2S)-
CAS No:20196-71-8
MF:C17H20O3
MW:272.338905334473
MDL:MFCD02683556
CID:240850
PubChem ID:24874538
Update Time:2025-06-20

1-Propanol,2,3-bis(phenylmethoxy)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,2,3-bis(phenylmethoxy)-, (2S)-
    • (2S)-2,3-bis(phenylmethoxy)propan-1-ol
    • (S)-(-)-1,2-DI-O-BENZYLGLYCEROL
    • (S)-(?)-2,3-Dibenzyloxy-1-propanol
    • 1,2-dibenzylglycerol
    • 1,2-di-O-benzylglycerol
    • 1,2-di-O-benzyl-sn-glycerol
    • 1,2-O-dibenzyl-sn-glycerol
    • FBDGHDWQYGJZQU-KRWDZBQOSA-N
    • BS-50851
    • (s)-2,3-dibenzyloxy propanol
    • DTXSID80447378
    • (S)-(-)-2,3-Dibenzyloxy-1-propanol, 96%
    • MFCD02683556
    • 1-Propanol, 2,3-bis(phenylmethoxy)-, (2S)-
    • J-013108
    • E84316
    • (2S)-2, 3-bis(phenylmethoxy)propan-1-ol
    • 20196-71-8
    • (2S)-2,3-bis(benzyloxy)propan-1-ol
    • (S)-(-)-1,2-dibenzylglycerol
    • AKOS015889223
    • (S)-2,3-Bis(benzyloxy)propan-1-ol
    • SCHEMBL828589
    • (S)-(-)-2,3-Dibenzyloxy-1-propanol
    • MDL： MFCD02683556
    • Inchi： 1S/C17H20O3/c18-11-17(20-13-16-9-5-2-6-10-16)14-19-12-15-7-3-1-4-8-15/h1-10,17-18H,11-14H2/t17-/m0/s1
    • InChI Key： FBDGHDWQYGJZQU-KRWDZBQOSA-N
    • SMILES： O(CC1C=CC=CC=1)[C@@H](CO)COCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 272.14100
  • Monoisotopic Mass: 272.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Color/Form: Yellow viscous liquid
  • Density: 1.08 g/mL at 25 °C(lit.)
  • Boiling Point: 153-156 °C/0.4 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.552(lit.)
  • PSA: 38.69000
  • LogP: 2.78090
  • Solubility: Not determined
  • Optical Activity: [α]20/D −18°, c = 1 in chloroform

1-Propanol,2,3-bis(phenylmethoxy)-, (2S)- Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

1-Propanol,2,3-bis(phenylmethoxy)-, (2S)- Customs Data

  • HS CODE：2909499000
  • Customs Data：

    China Customs Code:

    2909499000

    Overview:

    2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

1-Propanol,2,3-bis(phenylmethoxy)-, (2S)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB465564-250 mg
(2S)-2,3-Bis(benzyloxy)propan-1-ol; .
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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abcr
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eNovation Chemicals LLC
Y1223309-5g
(S)-2,3-Bis(benzyloxy)propan-1-ol
 20196-71-8 95%
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Aaron
AR0028MT-100mg
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